2-Methyl-1-phenylpropane-1-sulfonyl fluoride

• IUPAC Name: 2-methyl-1-phenylpropane-1-sulfonyl fluoride
• InChI: InChI=1S/C10H13FO2S/c1-8(2)10(14(11,12)13)9-6-4-3-5-7-9/h3-8,10H,1-2H3
• InChI Key: QGIFFFLHGPHENI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)S(=O)(=O)F
• Molecular Formula: C10H13FO2S
• Molecular Weight: 216.27 g/mol
• CAS No.: 2172429-60-4

Description

2-Methyl-1-phenylpropane-1-sulfonyl fluoride is a chemical compound with the molecular formula C10H13FO2S and a molecular weight of 216.28 g/mol . It is known for its applications in organic synthesis and various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-phenylpropane-1-sulfonyl fluoride typically involves the reaction of 2-methyl-1-phenylpropane-1-sulfonyl chloride with a fluoride source. This reaction is carried out under controlled conditions to ensure the formation of the desired sulfonyl fluoride product .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods may include the use of specialized equipment and reagents to facilitate the efficient production of the compound .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-phenylpropane-1-sulfonyl fluoride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl fluoride group can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, leading to the formation of different products.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include nucleophiles, oxidizing agents, and reducing agents. Reaction conditions such as temperature, solvent, and catalyst choice play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. These products can include various substituted sulfonyl fluorides and other derivatives .

Scientific Research Applications

2-Methyl-1-phenylpropane-1-sulfonyl fluoride has a wide range of scientific research applications, including:

Organic Synthesis: It is used as a reagent in the synthesis of complex organic molecules.

Chemical Biology: The compound is employed in studies involving enzyme inhibition and protein modification.

Drug Discovery: It serves as a building block in the development of pharmaceutical compounds.

Materials Science: The compound is utilized in the preparation of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Methyl-1-phenylpropane-1-sulfonyl fluoride involves its interaction with specific molecular targets. The sulfonyl fluoride group can react with nucleophilic sites on proteins and other biomolecules, leading to the formation of covalent bonds. This interaction can result in the inhibition of enzyme activity or modification of protein function .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-Methyl-1-phenylpropane-1-sulfonyl fluoride include other sulfonyl fluorides such as:

• Methanesulfonyl fluoride
• Benzenesulfonyl fluoride
• Tosyl fluoride

Uniqueness

This compound is unique due to its specific molecular structure, which imparts distinct reactivity and properties compared to other sulfonyl fluorides. Its combination of a phenyl group and a sulfonyl fluoride moiety makes it particularly useful in various synthetic and research applications .